Cas no 2228189-52-2 (N-3-(2-amino-1-fluoroethyl)phenylacetamide)

• Product Name: N-3-(2-amino-1-fluoroethyl)phenylacetamide
• CAS No: 2228189-52-2
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 5975238
• PubChem ID: 165830612
• Update Time: 2025-06-27

N-3-(2-amino-1-fluoroethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-amino-1-fluoroethyl)phenylacetamide
• N-[3-(2-amino-1-fluoroethyl)phenyl]acetamide
• 2228189-52-2
• EN300-1741518

• Inchi： 1S/C10H13FN2O/c1-7(14)13-9-4-2-3-8(5-9)10(11)6-12/h2-5,10H,6,12H2,1H3,(H,13,14)
• InChI Key： WDTJKTADVLCPRT-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 196.10119120g/mol
• Monoisotopic Mass: 196.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Additional information on N-3-(2-amino-1-fluoroethyl)phenylacetamide

Comprehensive Overview of N-3-(2-amino-1-fluoroethyl)phenylacetamide (CAS No. 2228189-52-2)

N-3-(2-amino-1-fluoroethyl)phenylacetamide, with the CAS number 2228189-52-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluoroethyl and amino functional groups, exhibits potential applications in drug development, particularly in targeting specific enzymatic pathways. Its molecular structure, featuring a phenylacetamide backbone, makes it a promising candidate for modulating protein interactions and cellular signaling.

In recent years, the demand for fluorinated compounds like N-3-(2-amino-1-fluoroethyl)phenylacetamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a bioactive intermediate in synthesizing novel therapeutics. The presence of the fluoroethyl group is critical, as it often improves the compound's binding affinity to target proteins, a feature highly sought after in precision medicine and drug discovery.

The synthesis of N-3-(2-amino-1-fluoroethyl)phenylacetamide involves multi-step organic reactions, including amide coupling and fluorination processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural verification. This compound's CAS registry number 2228189-52-2 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and biopharmaceutical applications.

One of the trending topics in the scientific community is the exploration of fluorinated analogs for treating neurological disorders. N-3-(2-amino-1-fluoroethyl)phenylacetamide is being studied for its potential to cross the blood-brain barrier, a key challenge in CNS drug development. Its amino-fluoroethyl moiety may enhance permeability, making it a valuable scaffold for designing neuroprotective agents.

From an industrial perspective, the scalability of N-3-(2-amino-1-fluoroethyl)phenylacetamide production is a focal point. Companies are investing in green chemistry approaches to minimize environmental impact while maintaining high yields. The compound's CAS no 2228189-52-2 is often associated with patents highlighting innovative synthetic routes, underscoring its commercial potential.

In summary, N-3-(2-amino-1-fluoroethyl)phenylacetamide (CAS No. 2228189-52-2) represents a cutting-edge compound with broad applications in pharmaceutical research and drug design. Its unique structural features and growing scientific interest position it as a key player in the future of targeted therapies and biochemical innovations.